Cas no 2751621-54-0 (3-bromopyrazolo1,5-apyrazin-4-amine)

• Product Name: 3-bromopyrazolo1,5-apyrazin-4-amine
• CAS No: 2751621-54-0
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD33399323
• CID: 5612524
• PubChem ID: 165746248
• Update Time: 2025-05-23

3-bromopyrazolo1,5-apyrazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2751621-54-0
• 3-bromopyrazolo[1,5-a]pyrazin-4-amine
• EN300-33872581
• 3-bromopyrazolo1,5-apyrazin-4-amine

• MDL： MFCD33399323
• Inchi： 1S/C6H5BrN4/c7-4-3-10-11-2-1-9-6(8)5(4)11/h1-3H,(H2,8,9)
• InChI Key： ABLKNZAQOZOUIF-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=CN=C(C2=1)N

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-bromopyrazolo1,5-apyrazin-4-amine

3-Bromopyrazolo[1,5-a]pyrazin-4-amine: A Comprehensive Overview

3-Bromopyrazolo[1,5-a]pyrazin-4-amine (CAS No. 2751621-54-0) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of a bromine atom at the 3-position and an amine group at the 4-position introduces additional functional groups that enhance its reactivity and applicability in diverse chemical reactions.

The synthesis of 3-bromopyrazolo[1,5-a]pyrazin-4-amine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core. This is achieved through a combination of cyclization reactions and subsequent functionalization steps to introduce the bromine and amine groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

One of the most promising applications of 3-bromopyrazolo[1,5-a]pyrazin-4-amine lies in its use as a precursor for advanced materials. The compound's ability to act as a building block for larger molecular frameworks has been exploited in the development of novel semiconductors and optoelectronic devices. Researchers have demonstrated that derivatives of this compound exhibit exceptional charge transport properties, making them ideal candidates for next-generation electronic applications.

In addition to its material science applications, 3-bromopyrazolo[1,5-a]pyrazin-4-amine has shown potential in the field of medicinal chemistry. Studies have revealed that certain derivatives possess inhibitory effects on key enzymes involved in disease pathways, such as kinases and proteases. These findings have sparked interest in exploring its role as a lead compound for drug discovery programs targeting various therapeutic areas.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 3-bromopyrazolo[1,5-a]pyrazin-4-amine's molecular behavior. Advanced quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity under different conditions. This knowledge has been instrumental in designing more efficient synthetic routes and optimizing its properties for specific applications.

The environmental impact of 3-bromopyrazolo[1,5-a]pyrazin-4-amine has also been a topic of recent research. Scientists are investigating green chemistry approaches to minimize waste generation during its synthesis while maximizing yield. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, 3-bromopyrazolo[1,5-a]pyrazin-4-amine (CAS No. 2751621-54-0) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.